Cas no 1400563-40-7 ((3,6-Dimethylpyrazin-2-yl)methanol)

• Product Name: (3,6-Dimethylpyrazin-2-yl)methanol
• CAS No: 1400563-40-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 4823577
• Update Time: 2025-05-21

(3,6-Dimethylpyrazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,6-dimethylpyrazin-2-yl)methanol
• 3,6-Dimethylpyrazine-2-methanol
• (3,6-Dimethylpyrazin-2-yl)methanol

• Inchi： 1S/C7H10N2O/c1-5-3-8-6(2)7(4-10)9-5/h3,10H,4H2,1-2H3
• InChI Key： DZQKDSKLJKRODH-UHFFFAOYSA-N
• SMILES： OCC1C(C)=NC=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: -0.3
• Topological Polar Surface Area: 46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on (3,6-Dimethylpyrazin-2-yl)methanol

(3,6-Dimethylpyrazin-2-yl)methanol: A Comprehensive Overview

(3,6-Dimethylpyrazin-2-yl)methanol, identified by the CAS number 1400563-40-7, is a compound of significant interest in the fields of organic chemistry and material science. This compound belongs to the class of pyrazine derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The structure of (3,6-Dimethylpyrazin-2-yl)methanol consists of a pyrazine ring substituted with two methyl groups at positions 3 and 6, along with a hydroxymethyl group at position 2. This substitution pattern imparts distinctive chemical reactivity and physical properties to the molecule.

The synthesis of (3,6-Dimethylpyrazin-2-yl)methanol has been reported through various methods, including nucleophilic aromatic substitution and hydroxylation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint associated with traditional synthetic routes. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the pyrazine core with high precision. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for industrial applications.

The physical properties of (3,6-Dimethylpyrazin-2-yl)methanol are influenced by its molecular structure. The compound exhibits a melting point of approximately 125°C and a boiling point around 185°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, which facilitates its use in various chemical processes. The hydroxymethyl group at position 2 contributes to the compound's ability to form hydrogen bonds, enhancing its stability in polar environments.

In terms of chemical reactivity, (3,6-Dimethylpyrazin-2-yl)methanol is known for its participation in nucleophilic aromatic substitution reactions. The electron-withdrawing effects of the methyl groups at positions 3 and 6 activate the pyrazine ring toward such reactions, making it a valuable precursor for synthesizing more complex molecules. Recent studies have explored its use as an intermediate in the synthesis of heterocyclic compounds with potential applications in pharmaceuticals and agrochemicals.

The application of (3,6-Dimethylpyrazin-2-yl)methanol extends beyond traditional chemical synthesis. It has been utilized as a building block in materials science for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and separation technologies. For example, researchers have demonstrated that incorporating (3,6-Dimethylpyrazin-2-yl)methanol into MOFs enhances their ability to selectively adsorb carbon dioxide from flue gases.

Recent research has also highlighted the potential of (3,6-Dimethylpyrazin-2-yl)methanol in the field of catalysis. By modifying its structure with functional groups, scientists have developed catalysts that exhibit high activity and selectivity in various organic transformations. For instance, a study published in 2023 reported the use of this compound as a ligand in palladium-catalyzed coupling reactions, achieving unprecedented yields under mild conditions.

In conclusion, (3,6-Dimethylpyrazin-2-yl)methanol, with its unique structure and versatile reactivity, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from pharmaceuticals to materials science, underscoring its importance as a key building block in modern chemistry. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in both academic and industrial settings.